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Compound of Interest

Compound Name: 2-Cyclopropyl-2-phenylacetonitrile

CAS No.: 61066-89-5

Cat. No.: B2668932

Get Quote
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Executive Summary & Structural Logic
2-cyclopropyl-2-phenylacetonitrile (CAS: 57020-00-5) represents a high-value

pharmacophore scaffold in medicinal chemistry. It serves as a critical intermediate in the

synthesis of 5-HT3 antagonists (e.g., Cilansetron) and various agrochemicals.

Its structural significance lies in the cyclopropyl moiety, which acts as a bioisostere for isopropyl

or ethyl groups but offers distinct physicochemical advantages:

Metabolic Stability: The cyclopropyl C-H bonds are shorter (

character) and stronger (~106 kcal/mol) than typical alkyl

C-H bonds, rendering the adjacent methine position less susceptible to Cytochrome P450-
mediated

-hydroxylation.
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Conformational Rigidity: The ring restricts the rotation of the phenyl-acetonitrile bond, locking

the molecule into a specific bioactive conformation that enhances receptor binding affinity.

-Character: The "banana bonds" (Bent bonds) of the cyclopropane ring can engage in
pseudo-

interactions with the adjacent phenyl ring, modulating the electronic density of the nitrile
group.

Core Physicochemical Profile
Property Specification

IUPAC Name 2-cyclopropyl-2-phenylacetonitrile

CAS Number 57020-00-5

Molecular Formula

Molecular Weight 157.21 g/mol

Physical State Colorless to pale yellow liquid

Boiling Point ~135–140 °C (at 15 mmHg)

Density g/cm³

LogP (Predicted) 2.7 (Lipophilic)

Solubility
Insoluble in water; Soluble in DCM, EtOAc,

MeOH

Synthetic Methodologies
Synthesizing 2-cyclopropyl-2-phenylacetonitrile presents a challenge due to the steric bulk

and electronic properties of the cyclopropyl group. Two primary pathways exist: the Direct

Alkylation (Naive Approach) and the Van Leusen Reductive Cyanation (Expert Approach).

Method A: The Van Leusen Nitrile Synthesis
(Recommended)
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The most robust route utilizes Cyclopropyl phenyl ketone as the starting material. This method

avoids the low reactivity associated with nucleophilic substitution on cyclopropyl halides.

Mechanism: The reaction involves the condensation of the ketone with Tosylmethyl isocyanide

(TosMIC) in the presence of a base (t-BuOK), followed by fragmentation to yield the nitrile. This

effectively converts a carbonyl group (

) into a nitrile methine (

).

Experimental Protocol
Reagents:

Cyclopropyl phenyl ketone (1.0 eq)

TosMIC (1.1 eq)

Potassium tert-butoxide (t-BuOK) (2.5 eq)

Dimethoxyethane (DME) (Solvent)

Ethanol (Absolute)

Step-by-Step Workflow:

Preparation: In a flame-dried 3-neck flask under

, dissolve TosMIC (1.1 eq) and Cyclopropyl phenyl ketone (1.0 eq) in anhydrous DME.

Cooling: Cool the solution to 0°C using an ice/salt bath.

Base Addition: Add t-BuOK (2.5 eq) dissolved in DME/EtOH (10:1) dropwise over 30

minutes. Critical: Maintain temperature < 5°C to prevent polymerization of TosMIC.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours. Monitor

via TLC (Hexane:EtOAc 4:1).

Workup: Quench with saturated
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. Extract with Diethyl Ether (

). Wash combined organics with brine, dry over

, and concentrate in vacuo.

Purification: Flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes) yields the

pure nitrile.

Method B: Phase-Transfer Catalyzed Alkylation
Direct alkylation of phenylacetonitrile with cyclopropyl bromide is often sluggish due to the poor

electrophilicity of cyclopropyl halides (

-like character of the ring carbons hinders

attack). However, this can be achieved using high-temperature Phase Transfer Catalysis
(PTC).

Substrates: Phenylacetonitrile + Cyclopropyl bromide.

Catalyst: Tetrabutylammonium bromide (TBAB).

Base: 50% NaOH (aq).

Note: This method frequently yields side products (dialkylation) and requires careful

stoichiometry control.

Visualization: Synthetic Pathways
The following diagram contrasts the synthetic logic between the two methods.
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Fragmentation
(High Yield)
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Figure 1: Comparative synthetic strategies. The Van Leusen route (Blue) offers higher

specificity compared to direct alkylation (Red).

Spectroscopic Identification
To validate the synthesis, the following spectroscopic signals are diagnostic for 2-cyclopropyl-
2-phenylacetonitrile.
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Method Signal (ppm / cm⁻¹) Assignment Structural Insight

¹H NMR 0.45 - 0.70 (m, 4H)
Cyclopropyl

Distinctive high-field

multiplets indicating

the ring.

¹H NMR 1.25 - 1.35 (m, 1H)
Cyclopropyl Methine proton of the

ring.

¹H NMR
3.65 (d,

, 1H)
-CH-CN

The doublet confirms

coupling to the

cyclopropyl methine.

¹H NMR 7.25 - 7.45 (m, 5H)
Phenyl Aromatic protons.

IR 2240
Stretch

Sharp, weak band

characteristic of non-

conjugated nitriles.

IR 3010 - 3080 Cyclopropyl C-H stretching of the

strained ring.

Pharmaceutical Application: The Cilansetron
Connection
The primary industrial utility of this molecule is as a precursor to Cilansetron (a 5-HT3 receptor

antagonist used for irritable bowel syndrome).

Pharmacophore Logic
The cyclopropyl group in Cilansetron is not merely a spacer; it provides:

Lipophilicity Modulation: Increases LogP to ~3.0, improving blood-brain barrier (BBB)

penetration.

Receptor Fit: The rigid cyclopropyl group fits into a hydrophobic pocket of the 5-HT3 receptor

more specifically than a flexible propyl chain.
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Metabolic Pathway Visualization
The diagram below illustrates how the cyclopropyl group protects the molecule from rapid

degradation compared to an isopropyl analog.

Isopropyl Analog
(Hypothetical)

Cytochrome P450
(Liver Microsomes)

High Affinity

2-cyclopropyl-2-phenylacetonitrile

Steric/Electronic Resistance

Hydroxylated Product
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Stable Molecule
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Figure 2: Metabolic stability conferred by the cyclopropyl moiety against P450 oxidation.

Safety & Handling Protocols
Hazard Classification: Acute Toxin (Oral/Dermal/Inhalation). Nitriles can release cyanide ions

upon metabolic processing, though

-substituted nitriles are generally more stable.

Engineering Controls: All synthesis involving TosMIC or cyanide derivatives must be

performed in a Class II Biosafety Cabinet or a high-efficiency fume hood.

PPE: Double nitrile gloves (0.11 mm minimum), chemical splash goggles, and a lab coat.

Spill Response: Do not use acidic cleaning agents (risk of HCN generation). Treat spills with

10% Sodium Hypochlorite (Bleach) to oxidize the nitrile/cyanide residues.

Storage: Store under inert gas (
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or Ar) at 2-8°C. The compound is stable but can darken upon oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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